1-[3-(benzylsulfonyl)propanoyl]-1H-1,2,3-benzotriazole

• IUPAC Name: 1-(benzotriazol-1-yl)-3-benzylsulfonylpropan-1-one
• InChI: InChI=1S/C16H15N3O3S/c20-16(19-15-9-5-4-8-14(15)17-18-19)10-11-23(21,22)12-13-6-2-1-3-7-13/h1-9H,10-12H2
• InChI Key: DKJPTFNLJHQVBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)CCC(=O)N2C3=CC=CC=C3N=N2
• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol

Description

1-[3-(benzylsulfonyl)propanoyl]-1H-1,2,3-benzotriazole, commonly referred to as BzS-Pro-OBt, is a benzotriazole derivative that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a white solid that is soluble in organic solvents and has a molecular weight of 383.48 g/mol.

Mechanism of Action

The mechanism of action of BzS-Pro-OBt involves the inhibition of PTPs, which are enzymes that play a crucial role in the regulation of various cellular processes such as cell growth, differentiation, and apoptosis. By inhibiting PTPs, BzS-Pro-OBt can activate signaling pathways and modulate cellular functions. This can lead to the inhibition of cancer cell proliferation, the suppression of viral replication, and the inhibition of bacterial growth.
Biochemical and Physiological Effects:
BzS-Pro-OBt has been shown to exhibit various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, BzS-Pro-OBt has been shown to inhibit the replication of several viruses, including hepatitis C virus, human immunodeficiency virus, and herpes simplex virus. Moreover, BzS-Pro-OBt has been shown to exhibit antibacterial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

BzS-Pro-OBt has several advantages and limitations for lab experiments. One of the main advantages is its potential applications in various fields, including cancer research, virology, and microbiology. In addition, BzS-Pro-OBt is relatively easy to synthesize and has been shown to exhibit high yield and purity. However, one of the main limitations of BzS-Pro-OBt is its limited solubility in water, which can make it difficult to use in some experiments. Moreover, the potential toxicity of BzS-Pro-OBt should be carefully evaluated before using it in any experiments.

Future Directions

There are several future directions for the scientific research of BzS-Pro-OBt. One of the main directions is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Moreover, further studies are needed to investigate the potential applications of BzS-Pro-OBt in various fields, including cancer research, virology, and microbiology. In addition, the potential toxicity of BzS-Pro-OBt should be carefully evaluated to ensure its safety for use in experiments. Finally, the development of new derivatives of BzS-Pro-OBt with improved solubility and bioactivity could lead to the discovery of new therapeutic agents.

Scientific Research Applications

BzS-Pro-OBt has been widely used in scientific research due to its potential applications in various fields. It has been reported to exhibit anticancer, antiviral, and antibacterial activities. In addition, BzS-Pro-OBt has been shown to inhibit protein tyrosine phosphatases (PTPs), which are involved in the regulation of various cellular processes. This inhibition can lead to the activation of signaling pathways and the modulation of cellular functions.